Cas no 1804371-41-2 (Methyl 2-aminomethyl-4-cyano-6-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-aminomethyl-4-cyano-6-(trifluoromethoxy)benzoate
• CAS No: 1804371-41-2
• MF: C₁₁H₉F₃N₂O₃
• MW: 274.195973157883
• CID: 4954896
• Update Time: 2025-06-08

Methyl 2-aminomethyl-4-cyano-6-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-4-cyano-6-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H9F3N2O3/c1-18-10(17)9-7(5-16)2-6(4-15)3-8(9)19-11(12,13)14/h2-3H,5,16H2,1H3
• InChI Key： FSROUDSBHIRLOH-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=CC(CN)=C1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 1.5
• Topological Polar Surface Area: 85.3

Additional information on Methyl 2-aminomethyl-4-cyano-6-(trifluoromethoxy)benzoate

Methyl 2-aminomethyl-4-cyano-6-(trifluoromethoxy)benzoate (CAS No. 1804371-41-2): A Comprehensive Overview

Methyl 2-aminomethyl-4-cyano-6-(trifluoromethoxy)benzoate, identified by its CAS number 1804371-41-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoate class, characterized by its benzene ring substituted with a carboxylate group. The unique structural features of this molecule, including the presence of an amino methyl group, a cyano group, and a trifluoromethoxy group, contribute to its distinct chemical properties and potential biological activities.

The synthesis of Methyl 2-aminomethyl-4-cyano-6-(trifluoromethoxy)benzoate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the amino methyl group at the 2-position of the benzoate core enhances the compound's ability to interact with biological targets, while the cyano group at the 4-position and the trifluoromethoxy group at the 6-position further modulate its electronic and steric properties. These structural elements are crucial for optimizing pharmacokinetic profiles and minimizing off-target effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of Methyl 2-aminomethyl-4-cyano-6-(trifluoromethoxy)benzoate with high accuracy. Molecular docking studies have revealed that this compound exhibits promising interactions with enzymes and receptors involved in various metabolic pathways. Specifically, it has shown potential in inhibiting key enzymes associated with inflammation and oxidative stress, making it a valuable candidate for therapeutic development.

In vitro studies have demonstrated that Methyl 2-aminomethyl-4-cyano-6-(trifluoromethoxy)benzoate possesses significant anti-inflammatory properties. Its ability to modulate cytokine production and reduce inflammatory mediator release suggests its utility in treating chronic inflammatory disorders. Additionally, preliminary data indicate that this compound may exhibit antioxidant effects, which could be beneficial in protecting against oxidative damage caused by reactive oxygen species.

The trifluoromethoxy group in the structure of Methyl 2-aminomethyl-4-cyano-6-(trifluoromethoxy)benzoate plays a critical role in enhancing its bioavailability and metabolic stability. This moiety is known to improve binding affinity to biological targets by increasing lipophilicity while maintaining water solubility. Such properties are essential for ensuring efficient drug delivery and prolonged therapeutic effects.

Current research is focused on exploring the potential applications of Methyl 2-aminomethyl-4-cyano-6-(trifluoromethoxy)benzoate in treating neurological disorders. Preliminary findings suggest that this compound may interact with neurotransmitter receptors, potentially offering benefits in managing conditions such as Alzheimer's disease and Parkinson's disease. Further investigation is needed to fully elucidate its mechanisms of action and therapeutic efficacy.

The synthesis and characterization of derivatives of Methyl 2-aminomethyl-4-cyano-6-(trifluoromethoxy)benzoate are ongoing areas of research. By modifying specific functional groups, scientists aim to enhance its pharmacological properties and expand its therapeutic applications. For instance, replacing the cyano group with other electron-withdrawing or electron-donating substituents could alter its interaction profile with biological targets, leading to novel drug candidates.

The role of computational methods in drug discovery has been instrumental in advancing the study of Methyl 2-aminomethyl-4-cyano-6-(trifluoromethoxy)benzoate. High-throughput virtual screening allows researchers to rapidly evaluate large libraries of compounds for their potential activity against specific disease targets. This approach has accelerated the identification of promising candidates for further experimental validation.

The development of new synthetic methodologies for producing Methyl 2-aminomethyl-4-cyano-6-(trifluoromethoxy)benzoate is another critical area of focus. Efficient synthetic routes not only reduce production costs but also improve scalability for industrial applications. Researchers are exploring green chemistry principles to develop more sustainable synthetic processes that minimize waste and environmental impact.

In conclusion, Methyl 2-aminomethyl-4-cyano-6-(trifluoromethoxy)benzoate (CAS No. 1804371-41-2) represents a promising compound with diverse potential applications in pharmaceuticals. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development. Continued investigation into its biological activities and synthetic optimization will likely lead to novel therapeutic interventions for various human diseases.